Cas no 1489105-02-3 (Pentane, 3-(bromomethyl)-1-ethoxy-)

• Product Name: Pentane, 3-(bromomethyl)-1-ethoxy-
• CAS No: 1489105-02-3
• MF: C₈H₁₇BrO
• MW: 209.123982191086
• CID: 5281540
• Update Time: 2025-07-17

Pentane, 3-(bromomethyl)-1-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Pentane, 3-(bromomethyl)-1-ethoxy-

• Inchi： 1S/C8H17BrO/c1-3-8(7-9)5-6-10-4-2/h8H,3-7H2,1-2H3
• InChI Key： WDVXOBYBWMJFQJ-UHFFFAOYSA-N
• SMILES： C(OCC)CC(CBr)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Pentane, 3-(bromomethyl)-1-ethoxy-

Recent Advances in the Application of 1489105-02-3 and Pentane, 3-(bromomethyl)-1-ethoxy- in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 1489105-02-3 and the product named Pentane, 3-(bromomethyl)-1-ethoxy- have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are pivotal in the synthesis of novel bioactive molecules and have shown promising potential in drug discovery and development. This research brief aims to summarize the latest findings related to these compounds, highlighting their applications, mechanisms, and future prospects.

Recent studies have demonstrated that 1489105-02-3 serves as a key intermediate in the synthesis of complex organic molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its unique chemical properties enable the formation of stable bonds with various pharmacophores, enhancing the efficacy and selectivity of the resulting compounds. Meanwhile, Pentane, 3-(bromomethyl)-1-ethoxy- has been identified as a versatile alkylating agent, widely used in the modification of nucleophiles and the construction of carbon-carbon bonds in medicinal chemistry.

One of the most notable applications of these compounds is in the field of targeted cancer therapy. Researchers have utilized 1489105-02-3 to develop small-molecule inhibitors that specifically target aberrant signaling pathways in cancer cells. For instance, a recent study published in the Journal of Medicinal Chemistry reported the successful synthesis of a potent EGFR inhibitor using 1489105-02-3 as a core scaffold. The inhibitor exhibited remarkable selectivity and low toxicity in preclinical models, paving the way for further clinical investigations.

Similarly, Pentane, 3-(bromomethyl)-1-ethoxy- has been employed in the synthesis of prodrugs designed to improve the bioavailability of poorly soluble compounds. A study in the European Journal of Pharmaceutical Sciences highlighted its role in the development of a novel prodrug for an antiviral agent, which demonstrated enhanced solubility and sustained release properties. This innovation addresses a critical challenge in drug formulation and could significantly impact the treatment of viral infections.

In addition to their therapeutic applications, these compounds are also being explored for their potential in chemical biology. For example, 1489105-02-3 has been used as a probe to study protein-ligand interactions, providing valuable insights into the mechanisms of enzyme inhibition. Meanwhile, Pentane, 3-(bromomethyl)-1-ethoxy- has been incorporated into fluorescent tags for imaging studies, enabling real-time visualization of cellular processes. These advancements underscore the versatility of these compounds in both basic and applied research.

Despite their promising applications, challenges remain in the large-scale synthesis and optimization of these compounds. Recent efforts have focused on improving the yield and purity of 1489105-02-3 through innovative catalytic methods. Additionally, researchers are investigating the environmental impact of Pentane, 3-(bromomethyl)-1-ethoxy-, aiming to develop greener synthetic routes. These endeavors are critical for ensuring the sustainable use of these compounds in the pharmaceutical industry.

In conclusion, the compounds 1489105-02-3 and Pentane, 3-(bromomethyl)-1-ethoxy- represent valuable tools in chemical biology and pharmaceutical research. Their diverse applications, from drug discovery to chemical probes, highlight their significance in advancing scientific knowledge and therapeutic innovation. Future research should continue to explore their potential while addressing the challenges associated with their synthesis and application. This will undoubtedly contribute to the development of next-generation therapeutics and diagnostic tools.